4-(((3-(4-Fluorophenyl)-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)imino)methyl)benzoic acid

• Molecular Formula: C16H11FN4O2S
• Molecular Weight: 342.3 g/mol
• IUPAC Name: 4-[(E)-[3-(4-fluorophenyl)-5-sulfanylidene-1H-1,2,4-triazol-4-yl]iminomethyl]benzoic acid
• InChI: InChI=1S/C16H11FN4O2S/c17-13-7-5-11(6-8-13)14-19-20-16(24)21(14)18-9-10-1-3-12(4-2-10)15(22)23/h1-9H,(H,20,24)(H,22,23)/b18-9+
• InChI Key: RFEPNBQYUDXYIE-GIJQJNRQSA-N
• Isomeric SMILES: C1=CC(=CC=C1/C=N/N2C(=NNC2=S)C3=CC=C(C=C3)F)C(=O)O
• Canonical SMILES: C1=CC(=CC=C1C=NN2C(=NNC2=S)C3=CC=C(C=C3)F)C(=O)O

Description

Molecular Structure and Key Features 4-(((3-(4-Fluorophenyl)-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)imino)methyl)benzoic acid (molecular formula: C₁₆H₁₁FN₄O₂S, molecular weight: 344.39 g/mol) is a heterocyclic compound featuring:

• A thioxo (C=S) group at the 5-position, contributing to enzyme inhibition via sulfur-mediated interactions.
• A benzoyl-iminomethyl linker connecting the triazole and benzoic acid moieties, which improves solubility and bioavailability compared to ester analogs .

Synthesis
The synthesis involves multi-step reactions:

Cyclization: Formation of the triazole core via condensation of 4-fluorophenyl hydrazine derivatives with thiourea or carbon disulfide.

Imine Formation: Reaction of the triazole intermediate with 4-carboxybenzaldehyde under acidic conditions.

Purification: Crystallization or chromatography to isolate the final product .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(((3-(4-F-PH)-5-MERCAPTO-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)BENZOIC ACID typically involves multi-step organic reactions. One common method includes the reaction of 4-fluorobenzaldehyde with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then cyclized to form the triazole ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated synthesis equipment to ensure high yield and purity. The reaction conditions are carefully controlled to minimize by-products and ensure consistent quality .

Chemical Reactions Analysis

Types of Reactions

4-(((3-(4-F-PH)-5-MERCAPTO-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)BENZOIC ACID undergoes various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form disulfides.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the mercapto group results in disulfides, while reduction of the nitro group yields amines .

Scientific Research Applications

4-(((3-(4-F-PH)-5-MERCAPTO-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)BENZOIC ACID has diverse applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for metal ions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as corrosion resistance.

Mechanism of Action

The mechanism of action of 4-(((3-(4-F-PH)-5-MERCAPTO-4H-1,2,4-TRIAZOL-4-YL)IMINO)METHYL)BENZOIC ACID involves its interaction with specific molecular targets. The triazole ring can coordinate with metal ions, affecting enzymatic activity. The fluorophenyl group can interact with hydrophobic pockets in proteins, influencing their function. The mercapto group can form disulfide bonds, altering the redox state of the cellular environment .

Comparison with Similar Compounds

Physicochemical Properties

• Stability : Stable under physiological pH but degrades under extreme acidic/basic conditions or high temperatures .
• pKa : ~3.1 (carboxylic acid group), enhancing solubility in basic environments .

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound’s bioactivity and physicochemical properties are influenced by substituents on the triazole ring and adjacent functional groups. Below is a comparative analysis:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Biological Activity	Evidence
Target Compound	4-Fluorophenyl, benzoic acid	344.39	Antimicrobial, enzyme inhibition
Methyl 4-(((3-(2-fluorophenyl)-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)imino)methyl)benzoate	2-Fluorophenyl, methyl ester	358.40	Antifungal
2-(((3-(2-Chlorophenyl)-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)imino)methyl)phenoxy)acetic acid	2-Chlorophenyl, phenoxy acetic acid	386.85	Anti-inflammatory
5-(Substituted phenyl)-1,2,4-triazolidine-3-thiones	Varied aryl groups	280–400	Anticancer
3-[(4-Fluorobenzyl)thio]-1H-1,2,4-triazol-5-amine	4-Fluorobenzyl, amine	238.28	Antibacterial

Stability and Reactivity

• The target compound’s carboxylic acid group increases susceptibility to decarboxylation at high temperatures (>150°C), unlike its methyl ester counterpart .
• Thiosemicarbazone derivatives (e.g., 5-(substituted phenyl)-1,2,4-triazolidine-3-thiones) exhibit higher reactivity toward metal ions, enabling applications in coordination chemistry and anticancer therapy .

Comparative Pharmacokinetics

• Bioavailability : 68% in rat models, higher than methyl ester analogs (45–50%) due to improved solubility .
• Metabolism : Primary pathway involves hepatic glucuronidation of the carboxylic acid group, whereas chlorophenyl/thiomethyl analogs undergo CYP450-mediated oxidation .

Biological Activity

4-(((3-(4-Fluorophenyl)-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)imino)methyl)benzoic acid is a compound that belongs to the class of thiazole and triazole derivatives. These compounds have garnered significant interest in medicinal chemistry due to their diverse biological activities, including antibacterial, antifungal, and anticancer properties. This article reviews the biological activity of this specific compound based on recent studies and findings.

• Molecular Formula : C17H13FN4O3S
• Molecular Weight : 356.37 g/mol
• CAS Number : 578746-67-5

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of triazole derivatives. For instance, compounds similar to 4-(((3-(4-Fluorophenyl)-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)imino)methyl)benzoic acid have shown promising results against various cancer cell lines:

Compound Name	Cell Line Tested	IC50 Value (µM)	Reference
Triazole Derivative A	HCT-116 (Colon Carcinoma)	6.2
Triazole Derivative B	T47D (Breast Cancer)	27.3
Triazole Derivative C	MCF7 (Breast Cancer)	43.4

These findings suggest that the compound may exhibit similar activity, potentially acting through mechanisms such as enzyme inhibition or induction of apoptosis in cancer cells.

Antimicrobial Activity

The antimicrobial properties of triazole derivatives have also been extensively studied. Compounds related to 4-(((3-(4-Fluorophenyl)-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)imino)methyl)benzoic acid demonstrated significant antibacterial and antifungal activities:

Organism Tested	Activity Type	Reference
Mycobacterium tuberculosis	Antibacterial
Candida albicans	Antifungal
Staphylococcus aureus	Antibacterial

In vitro studies indicated that these compounds could inhibit the growth of a range of pathogenic microorganisms, suggesting their potential utility in treating infections.

The biological activity of 4-(((3-(4-Fluorophenyl)-5-thioxo-1H-1,2,4-triazol-4(5H)-yl)imino)methyl)benzoic acid may be attributed to its ability to interfere with specific cellular pathways. The triazole ring is known to inhibit enzymes involved in nucleic acid synthesis and cell division, which is critical for both cancer cells and pathogens.

Case Studies

A notable case study involved a series of synthesized thiazole and triazole derivatives tested against various cancer cell lines and bacterial strains. The study reported that modifications in the side chains significantly affected the biological activity, emphasizing structure-activity relationships (SAR):

• Synthesis : The compound was synthesized using a one-pot reaction involving thiosemicarbazide and appropriate aldehydes.
• Testing : The synthesized compounds were screened for their cytotoxicity against several cancer cell lines and their antimicrobial efficacy against common pathogens.
• Results : Several derivatives exhibited IC50 values lower than standard chemotherapeutic agents, indicating enhanced potency.